Cas no 1237526-11-2 (2-(3-Chlorophenyl)-6-fluorobenzoic acid)

• Product Name: 2-(3-Chlorophenyl)-6-fluorobenzoic acid
• CAS No: 1237526-11-2
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD18319906
• CID: 2622133
• PubChem ID: 53225823
• Update Time: 2025-04-21

2-(3-Chlorophenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• A1-60129
• DTXSID40689555
• 2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95%
• 2-(3-CHLOROPHENYL)-6-FLUOROBENZOIC ACID
• MFCD18319906
• 3'-Chloro-3-fluoro[1,1'-biphenyl]-2-carboxylic acid
• 3'-Chloro-3-fluoro-[1,1'-biphenyl]-2-carboxylic acid
• 1237526-11-2
• 2-(3-Chlorophenyl)-6-fluorobenzoic acid

• MDL： MFCD18319906
• Inchi： 1S/C13H8ClFO2/c14-9-4-1-3-8(7-9)10-5-2-6-11(15)12(10)13(16)17/h1-7H,(H,16,17)
• InChI Key： MHRPYQHXWKFAQT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 250.0196853Da
• Monoisotopic Mass: 250.0196853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų